4-chloro-N-(1-methyl-2-oxo-2-piperidin-1-ylethyl)benzamide
Overview
Description
4-chloro-N-(1-methyl-2-oxo-2-piperidin-1-ylethyl)benzamide is a chemical compound that has been of great interest to researchers due to its potential applications in the field of medicine. It has been found to exhibit promising pharmacological properties, making it a potential candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of 4-chloro-N-(1-methyl-2-oxo-2-piperidin-1-ylethyl)benzamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as GABA and glutamate. This modulation leads to a reduction in pain and inflammation, as well as a reduction in seizure activity.
Biochemical and Physiological Effects
4-chloro-N-(1-methyl-2-oxo-2-piperidin-1-ylethyl)benzamide has been found to have a number of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines in the body, such as TNF-alpha and IL-6. It has also been found to increase the levels of anti-inflammatory cytokines, such as IL-10. In addition, it has been found to reduce the levels of reactive oxygen species (ROS) in the body, which can cause oxidative damage to cells and tissues.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-chloro-N-(1-methyl-2-oxo-2-piperidin-1-ylethyl)benzamide in lab experiments is its potent pharmacological properties. It has been found to exhibit a wide range of effects, making it a versatile compound for use in various studies. However, one of the limitations of using this compound is its potential toxicity. It has been found to have a low therapeutic index, meaning that the dose required for therapeutic effects is close to the dose that can cause toxic effects.
Future Directions
There are a number of potential future directions for research on 4-chloro-N-(1-methyl-2-oxo-2-piperidin-1-ylethyl)benzamide. One area of interest is the development of new painkillers based on this compound. Another area of interest is the development of new drugs for the treatment of epilepsy and anxiety disorders. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
4-chloro-N-(1-methyl-2-oxo-2-piperidin-1-ylethyl)benzamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit potent analgesic and anti-inflammatory properties, making it a potential candidate for the development of new painkillers. It has also been found to exhibit anticonvulsant and anxiolytic properties, making it a potential candidate for the treatment of epilepsy and anxiety disorders.
properties
IUPAC Name |
4-chloro-N-(1-oxo-1-piperidin-1-ylpropan-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O2/c1-11(15(20)18-9-3-2-4-10-18)17-14(19)12-5-7-13(16)8-6-12/h5-8,11H,2-4,9-10H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUGJRAAFEWUJDL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCCCC1)NC(=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.77 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-[1-oxo-1-(piperidin-1-yl)propan-2-yl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![octahydro-2H-quinolizin-1-ylmethyl [(3-fluorophenoxy)sulfonyl]carbamate](/img/structure/B4299739.png)
![N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,5-dinitrobenzamide](/img/structure/B4299747.png)
![ethyl oxo[(2-{[4-(trifluoromethyl)benzoyl]amino}phenyl)amino]acetate](/img/structure/B4299749.png)
![4-(4-bromophenyl)-N-(3-methylphenyl)-1-phenyl-5,6,7,8-tetrahydro-2,2a,8a-triazacyclopenta[cd]azulene-3-carbothioamide](/img/structure/B4299755.png)
![2-{[3-(2-thienyl)-1H-pyrazol-4-yl]methylene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one](/img/structure/B4299760.png)
![5-[4-(benzoylamino)-2-oxopyrimidin-1(2H)-yl]-2-(hydroxymethyl)tetrahydrofuran-3-yl 2-methylpropanoate](/img/structure/B4299767.png)
![5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole]](/img/structure/B4299775.png)
![6-butyl 8-ethyl 5-amino-7-(3-methoxyphenyl)-2-methyl-3-oxo-2,3-dihydro-7H-[1,3]thiazolo[3,2-a]pyridine-6,8-dicarboxylate](/img/structure/B4299777.png)
![ethyl (5-{[2-(1,3-benzothiazol-2-ylthio)butanoyl]amino}-1,3,4-thiadiazol-2-yl)acetate](/img/structure/B4299806.png)
![ethyl [5-({2-[(1-phenyl-1H-tetrazol-5-yl)thio]butanoyl}amino)-1,3,4-thiadiazol-2-yl]acetate](/img/structure/B4299814.png)
